Cas no 41805-37-2 (1-(1-piperidin-1-ylcyclohexyl)methanamine)

• Product Name: 1-(1-piperidin-1-ylcyclohexyl)methanamine
• CAS No: 41805-37-2
• MF: C₁₂H₂₅ClN₂
• MW: 232.793302297592
• CID: 5232049
• Update Time: 2025-06-09

1-(1-piperidin-1-ylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-piperidin-1-ylcyclohexyl)methanamine

• Inchi： 1S/C12H24N2.ClH/c13-11-12(7-3-1-4-8-12)14-9-5-2-6-10-14;/h1-11,13H2;1H
• InChI Key： HCURZNZLQLLWPN-UHFFFAOYSA-N
• SMILES： C(C1(N2CCCCC2)CCCCC1)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 1-(1-piperidin-1-ylcyclohexyl)methanamine

Professional Introduction to 1-(1-piperidin-1-ylcyclohexyl)methanamine (CAS No. 41805-37-2)

1-(1-piperidin-1-ylcyclohexyl)methanamine, a compound with the chemical identifier CAS No. 41805-37-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique combination of a piperidine ring and a cyclohexyl moiety in its molecular framework imparts distinct pharmacological properties, making it a subject of intense study among researchers.

The molecular architecture of 1-(1-piperidin-1-ylcyclohexyl)methanamine consists of a central methanamine group linked to a cyclohexyl group, which is further substituted with a piperidine ring. This structural configuration is not only intriguing from a chemical perspective but also offers a rich scaffold for modulating biological activity. The presence of both the piperidine and cyclohexyl groups suggests potential interactions with various biological targets, including enzymes and receptors, which are critical for drug design.

In recent years, there has been growing interest in the development of small molecule inhibitors that can modulate neurotransmitter systems. Piperidine derivatives, in particular, have been extensively studied for their role in enhancing central nervous system (CNS) activity. The compound 1-(1-piperidin-1-ylcyclohexyl)methanamine leverages this pharmacophore to potentially interact with CNS receptors, thereby offering a novel approach to treating neurological disorders. Preliminary studies have indicated that this compound may exhibit properties relevant to cognitive enhancement and neuroprotection.

One of the most compelling aspects of 1-(1-piperidin-1-ylcyclohexyl)methanamine is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis routes, which include functional group transformations such as alkylation and reduction. This ease of synthesis makes it an attractive candidate for further exploration in both academic and industrial research settings. Moreover, the flexibility offered by its structural framework allows for modifications that can fine-tune its pharmacological profile, making it a versatile tool for drug discovery.

The pharmacological potential of 1-(1-piperidin-1-ylcyclohexyl)methanamine has been further explored through computational modeling and experimental assays. These studies have revealed that the compound exhibits promising binding affinity to several key targets involved in neurological disorders. For instance, its interaction with serotonin receptors has been investigated as a potential mechanism for alleviating symptoms associated with depression and anxiety. Additionally, its ability to modulate dopamine levels suggests possible applications in treating conditions such as Parkinson's disease.

Recent advancements in drug delivery systems have also highlighted the importance of optimizing pharmacokinetic properties. The lipophilic nature of 1-(1-piperidin-1-ylcyclohexyl)methanamine makes it an excellent candidate for formulation into lipid-based nanoparticles, which can enhance bioavailability and target specificity. Such formulations could significantly improve therapeutic efficacy while minimizing side effects, thereby broadening its clinical applicability.

The role of 1-(1-piperidin-1-ylcyclohexyl)methanamine in preclinical research is underscored by several ongoing studies aimed at elucidating its mechanism of action and therapeutic potential. These studies not only focus on isolated biochemical pathways but also integrate multiomic approaches to gain comprehensive insights into its effects on cellular and systemic levels. The integration of these diverse methodologies ensures a holistic understanding of the compound's pharmacological profile.

From a regulatory perspective, the development of new pharmaceutical agents requires rigorous evaluation to ensure safety and efficacy. The synthetic pathways for producing 1-(1-piperidin-1-ylcyclohexyl)methanamine have been optimized to meet regulatory standards, ensuring consistency and reproducibility in batch-to-batch production. This adherence to regulatory guidelines is crucial for advancing the compound through clinical trials and eventual market approval.

The economic impact of developing novel therapeutics cannot be overstated. Compounds like 1-(1-piperidin-1-ylcyclohexyl)methanamine hold significant promise for addressing unmet medical needs across various therapeutic areas. As research progresses, collaborations between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into tangible therapeutic solutions that benefit patients worldwide.

In conclusion, 1-(1-piperidin-1-ylcyclohexyl)methanamine (CAS No. 41805-37-2) represents a compelling candidate for further exploration in pharmaceutical research. Its unique molecular structure, combined with promising pharmacological properties, positions it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications and optimize its pharmacokinetic profile, this compound is poised to make significant contributions to the field of medicinal chemistry.